Cas no 954676-71-2 (N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide)

• Product Name: N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide
• CAS No: 954676-71-2
• MF: C₂₀H₂₆N₂O₄
• MW: 358.431445598602
• CID: 6010580
• PubChem ID: 16919107
• Update Time: 2025-05-18

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide
• N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-2-cyclohexylacetamide
• N-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-2-cyclohexylacetamide
• AKOS024643667
• 954676-71-2
• N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-2-cyclohexylacetamide
• F2370-0926

• Inchi： 1S/C20H26N2O4/c23-19(8-14-4-2-1-3-5-14)21-11-15-9-20(24)22(12-15)16-6-7-17-18(10-16)26-13-25-17/h6-7,10,14-15H,1-5,8-9,11-13H2,(H,21,23)
• InChI Key： CUWFYAUBKJPBCB-UHFFFAOYSA-N
• SMILES： C(NCC1CC(=O)N(C2=CC=C3OCOC3=C2)C1)(=O)CC1CCCCC1

Computed Properties

• Exact Mass: 358.18925731g/mol
• Monoisotopic Mass: 358.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide

Comprehensive Overview of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide (CAS No. 954676-71-2)

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide, with the CAS number 954676-71-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxole moiety, a pyrrolidinone ring, and a cyclohexylacetamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for novel small-molecule compounds like N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide has surged due to their potential roles in addressing unmet medical needs. The compound's multi-functional scaffold allows for diverse interactions with biological targets, which is a key focus in modern medicinal chemistry. Its CAS number 954676-71-2 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Additionally, its structural features align with current trends in fragment-based drug design and allosteric modulation, which are hot topics in the pharmaceutical industry.

The synthesis of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide involves sophisticated organic transformations, including amide coupling and ring-forming reactions. These processes are critical for ensuring the compound's purity and efficacy in research applications. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes for this compound to minimize environmental impact. The benzodioxole and pyrrolidinone motifs in its structure are particularly noteworthy, as they are common in bioactive molecules with applications in neuroscience and inflammation research.

From a drug discovery perspective, N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide is often studied for its potential as a lead compound or chemical probe. Its ability to interact with enzymes or receptors makes it a valuable tool for understanding disease mechanisms. For instance, the cyclohexylacetamide component may enhance its lipophilicity, improving membrane permeability—a desirable trait in central nervous system (CNS) drug candidates. This aligns with the increasing focus on neurotherapeutics and precision medicine, where tailored compounds are designed to address specific neurological disorders.

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In conclusion, N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclohexylacetamide (CAS No. 954676-71-2) represents a compelling area of research in modern chemistry and pharmacology. Its intricate structure and potential applications underscore its importance in advancing drug development and biochemical research. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic solutions, aligning with global trends in personalized medicine and sustainable science.